Cas no 123102-27-2 (2-Amino-4-(dimethylamino)benzoic acid)

• Product Name: 2-Amino-4-(dimethylamino)benzoic acid
• CAS No: 123102-27-2
• Molecular Formula: C₉H₁₂N₂O₂
• Molecular Weight: 180.203782081604
• CID: 5737256
• PubChem ID: 19030578

2-Amino-4-(dimethylamino)benzoic acid Properties

Names and Identifiers

• FT-0777911
• 2-amino-4-(dimethylamino)benzoicacid
• EN300-1153964
• 2-amino-4-(dimethylamino)benzoic acid
• SCHEMBL8654410
• 123102-27-2
• 4-(dimethylamino)anthranilic acid

• InChIKey： QVLUCPRVLMAUQV-UHFFFAOYSA-N
• Inchi： 1S/C9H12N2O2/c1-11(2)6-3-4-7(9(12)13)8(10)5-6/h3-5H,10H2,1-2H3,(H,12,13)
• SMILES： OC(C1C=CC(=CC=1N)N(C)C)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 180.089877630g/mol
• Heavy Atom Count: 13
• Complexity: 194
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives